1-(3-fluoro-4-methylphenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-5-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C19H16FN5OS/c1-11-3-6-13(9-15(11)20)25-18(21)17(23-24-25)19-22-16(10-27-19)12-4-7-14(26-2)8-5-12/h3-10H,21H2,1-2H3
• InChI Key: SAPWNGIREJESHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC=C(C=C4)OC)N)F
• Molecular Formula: C19H16FN5OS
• Molecular Weight: 381.4 g/mol

Description

1-(3-fluoro-4-methylphenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H16FN5OS and its molecular weight is 381.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of novel triazole derivatives, including structures similar to the compound , has been a significant area of interest due to their promising antimicrobial activities. For instance, Bektaş et al. (2007) described the synthesis of new 1,2,4-triazole derivatives and evaluated their antimicrobial activities. Some of these compounds exhibited good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N. (2007). Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Molecules, 15(4), 2427-2438.

Antitumor Properties

The investigation into the antitumor properties of triazole derivatives has also been noteworthy. Bradshaw et al. (2002) explored the antitumor benzothiazoles, demonstrating that amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles exhibit potent antitumor properties both in vitro and in vivo. This research showcases the potential of such compounds in the development of new anticancer therapies Bradshaw, T., Bibby, M., Double, J., Fichtner, I., Cooper, P., Alley, M., Donohue, S., Stinson, S., Tomaszewjski, J. E., Sausville, E., & Stevens, M. (2002). Preclinical evaluation of amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles. Molecular Cancer Therapeutics, 1(4), 239-246.

Catalyst- and Solvent-Free Synthesis

The development of more sustainable chemical synthesis methods is crucial for modern chemistry. Moreno-Fuquen et al. (2019) reported a catalyst- and solvent-free synthesis approach for producing derivatives closely related to the compound of interest. This method emphasizes the importance of green chemistry principles in the synthesis of complex molecules, offering a more environmentally friendly and potentially cost-effective alternative Moreno-Fuquen, R., Arango-Daraviña, K., Becerra, D., Castillo, J. C., Kennedy, A., & Macías, M. (2019). Catalyst- and solvent-free synthesis of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide through a microwave-assisted Fries rearrangement: X-ray structural and theoretical studies. Acta Crystallographica. Section C, Structural Chemistry, 75(Pt 3), 359-371.